1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine

• IUPAC Name: [1-[(4-methoxyphenyl)methyl]piperidin-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C18H26N2O2/c1-22-17-6-4-15(5-7-17)14-19-12-8-16(9-13-19)18(21)20-10-2-3-11-20/h4-7,16H,2-3,8-14H2,1H3
• InChI Key: DMFLTTACKCNUNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCC(CC2)C(=O)N3CCCC3
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine, also known as MPBP, is a synthetic compound that belongs to the class of piperidine derivatives. It was first synthesized in the 1990s and has been used in scientific research to study the mechanism of action and physiological effects of certain receptors in the human body.

Mechanism of Action

The mechanism of action of 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine is not fully understood, but it is believed to act as a selective and potent ligand for the sigma-1 receptor. This receptor is located in various tissues throughout the body, including the brain, and is known to modulate the activity of other receptors and ion channels.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine can have a variety of biochemical and physiological effects on the human body. For example, it has been shown to increase the release of certain neurotransmitters such as dopamine and acetylcholine, which can lead to increased cognitive function and improved memory. It has also been shown to have neuroprotective effects, which could make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine in lab experiments is that it is a highly selective ligand for the sigma-1 receptor, which means that it can be used to study the effects of this receptor without interfering with other receptors in the body. However, one limitation is that the mechanism of action of 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine. For example, it could be used to study the effects of the sigma-1 receptor on addiction and substance abuse, as well as its potential as a therapeutic target for these conditions. Additionally, further research could be done to better understand the mechanism of action of 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine and how it interacts with other receptors and ion channels in the body.

Synthesis Methods

The synthesis of 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine involves a multi-step process that starts with the reaction of 4-methoxybenzaldehyde and methylamine to form the intermediate 4-methoxybenzylamine. This intermediate is then reacted with piperidine-4-carboxylic acid to obtain the final product, 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine.

Scientific Research Applications

1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine has been used extensively in scientific research to study the function of certain receptors in the human body. Specifically, it has been used to study the effects of the sigma-1 receptor, which is known to be involved in a variety of physiological processes such as pain perception, neuroprotection, and addiction.